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Compound of Interest

Compound Name: 4-Ethoxybenzaldehyde

Cat. No.: B043997

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available physicochemical and thermochemical
data for 4-Ethoxybenzaldehyde (CAS No. 10031-82-0). While comprehensive experimental
thermochemical data such as enthalpy of formation and heat capacity are not readily available
in the current literature, this document compiles the existing physical properties and outlines a
common synthetic pathway. This information is crucial for professionals in drug development
and chemical research who require a foundational understanding of this compound for process
design, safety analysis, and computational modeling.

Physicochemical Properties of 4-
Ethoxybenzaldehyde

4-Ethoxybenzaldehyde is an aromatic aldehyde that serves as a versatile intermediate in the
synthesis of pharmaceuticals, fragrances, and dyes.[1][2] Its physical properties are
summarized in the table below.
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Property Value Source(s)
Molecular Formula CoH1002 [3]
Molecular Weight 150.17 g/mol [2][4]
Appearance .Cleiar yellow to light brown e

liquid
Melting Point 13-14 °C [41151[6]
Boiling Point 255 °C (at 760 mm Hg) [1][41[5]
Density 1.08 g/mL at 25 °C [1][5]
Refractive Index 1.559 (at 20 °C, n20/D) [5]
Flash Point 113 °C (closed cup) [5]

Poorly soluble in water,

glycerol, and glycols; soluble in
Solubility organic solvents and oils; [61[7]

miscible with ethanol at room

temperature.

Synthesis of 4-Ethoxybenzaldehyde

A common method for the synthesis of 4-Ethoxybenzaldehyde is through the ethylation of p-
hydroxybenzaldehyde.[8] This reaction is a variation of the Williamson ether synthesis. The
process involves the deprotonation of the hydroxyl group of p-hydroxybenzaldehyde to form a
phenoxide, which then acts as a nucleophile to attack an ethylating agent, such as ethyl iodide
or diethyl sulfate.

Below is a diagram illustrating the synthetic pathway.
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Caption: Synthesis of 4-Ethoxybenzaldehyde via Williamson ether synthesis.

Thermochemical Data

As of the latest literature review, specific experimental thermochemical data for 4-
ethoxybenzaldehyde, such as the standard enthalpy of formation (AfH°), standard enthalpy of
combustion (AcH®), and heat capacity (Cp), have not been reported. In the absence of
experimental values, computational methods can be employed to estimate these properties.

General Experimental Protocols for Determining Thermochemical Data

For the future experimental determination of the thermochemical properties of 4-
ethoxybenzaldehyde, the following established protocols are recommended:

1. Combustion Calorimetry for Enthalpy of Formation:
The standard enthalpy of combustion can be determined using a bomb calorimeter.[9]

o Sample Preparation: A precisely weighed pellet of high-purity 4-ethoxybenzaldehyde is
placed in a crucible inside a combustion bomb. A fuse wire is attached to ignite the sample.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b043997?utm_src=pdf-body-img
https://www.benchchem.com/product/b043997?utm_src=pdf-body
https://www.benchchem.com/product/b043997?utm_src=pdf-body
https://www.benchchem.com/product/b043997?utm_src=pdf-body
https://www.benchchem.com/product/b043997?utm_src=pdf-body
https://www.benchchem.com/product/b043997?utm_src=pdf-body
https://chemistry.montana.edu/callis/courses/chmy374/374Calorimetry-Callis18.pdf
https://www.benchchem.com/product/b043997?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Calorimeter Setup: The bomb is filled with high-pressure oxygen and placed in a calorimeter
vessel containing a known mass of water. The entire assembly is placed in an insulated
jacket to ensure adiabatic or isoperibol conditions.

Combustion and Measurement: The sample is ignited electrically, and the temperature
change of the water is meticulously recorded over time.

Calculation: The heat released during combustion is calculated from the temperature rise
and the heat capacity of the calorimeter system (determined by calibrating with a standard
substance like benzoic acid).[9] The standard enthalpy of combustion is then calculated,
from which the standard enthalpy of formation can be derived using Hess's law.

2. Differential Scanning Calorimetry (DSC) for Heat Capacity and Enthalpy of Phase

Transitions:

Differential Scanning Calorimetry is a versatile technique for measuring heat capacity and the
enthalpies of phase transitions (e.g., melting).

Sample Preparation: A small, accurately weighed amount of 4-ethoxybenzaldehyde is
hermetically sealed in an aluminum pan. An empty pan is used as a reference.

Measurement: The sample and reference pans are heated at a constant rate. The DSC
instrument measures the difference in heat flow required to maintain both pans at the same
temperature.

Calculation: The heat capacity of the sample is determined by comparing the heat flow to
that of a known standard (e.g., sapphire). The enthalpy of fusion is calculated by integrating
the area under the melting peak.

. Vapor Pressure Measurement for Enthalpy of Vaporization:

The enthalpy of vaporization (AHvap) can be determined by measuring the vapor pressure of
the liquid as a function of temperature.[10] The Clausius-Clapeyron equation can then be used
to calculate AHvap.

o Methodology: A static or dynamic method can be used. In a static method, the liquid is
placed in a sealed, evacuated container, and the pressure of the vapor in equilibrium with the
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liquid is measured at various temperatures.

o Data Analysis: A plot of the natural logarithm of the vapor pressure (In P) versus the inverse
of the absolute temperature (1/T) yields a straight line with a slope of -AHvap/R, where R is
the ideal gas constant.

Conclusion

This guide provides a compilation of the currently available physicochemical data for 4-
ethoxybenzaldehyde and outlines its synthesis. While specific experimental thermochemical
data are lacking, the established methodologies of combustion calorimetry, differential scanning
calorimetry, and vapor pressure measurements provide clear pathways for their future
determination. Such data will be invaluable for the accurate modeling and process optimization
required in the pharmaceutical and chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. nbinno.com [nbinno.com]
¢ 2. chemimpex.com [chemimpex.com]
¢ 3. Page loading... [guidechem.com]

e 4.10031-82-0 CAS MSDS (4-Ethoxybenzaldehyde) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

e 5. 4-Ethoxybenzaldehyde 99 10031-82-0 [sigmaaldrich.com]

e 6. 4-Ethoxybenzaldehyde | C9H1002 | CID 24834 - PubChem [pubchem.ncbi.nim.nih.gov]
e 7. buildingblock.bocsci.com [buildingblock.bocsci.com]

e 8. 4-Ethoxybenzaldehyde | 10031-82-0 [chemicalbook.com]

e 9. chemistry.montana.edu [chemistry.montana.edu]

e 10. srd.nist.gov [srd.nist.gov]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b043997?utm_src=pdf-body
https://www.benchchem.com/product/b043997?utm_src=pdf-body
https://www.benchchem.com/product/b043997?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/flavor-and-fragrance-intermediates/4-ethoxybenzaldehyde-cas-10031-82-0-a-key-intermediate-for-synthesis-ax
https://www.chemimpex.com/products/26882
https://www.guidechem.com/encyclopedia/4-ethoxybenzaldehyde-dic16106.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9190296.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9190296.aspx
https://www.sigmaaldrich.com/SG/en/product/aldrich/173606
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethoxybenzaldehyde
https://buildingblock.bocsci.com/product/4-ethoxybenzaldehyde-cas-10031-82-0-292781.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9190296.htm
https://chemistry.montana.edu/callis/courses/chmy374/374Calorimetry-Callis18.pdf
https://srd.nist.gov/jpcrdreprint/1.556006.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide on the Thermochemical
Data for 4-Ethoxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043997#thermochemical-data-for-4-
ethoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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